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Compound of Interest

Compound Name: 3,4,5-Trimethoxyphenylacetic acid

Cat. No.: B1207566

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3,4,5-trimethoxyphenylacetic
acid (TMPA) as a primary metabolite of the psychedelic compound mescaline (3,4,5-
trimethoxyphenethylamine). The document delves into the metabolic pathway, pharmacokinetic
data, analytical methodologies for detection, and the relevant signaling pathways of the parent
compound.

Introduction

Mescaline, a naturally occurring psychedelic protoalkaloid of the substituted phenethylamine
class, is found in cacti such as peyote (Lophophora williamsii) and San Pedro (Echinopsis
pachanoi).[1] Its psychoactive effects are primarily mediated by its interaction with serotonin 5-
HT2A receptors.[1][2] The metabolism of mescaline is a critical aspect of its pharmacology, with
3,4,5-trimethoxyphenylacetic acid (TMPA) being the principal metabolic product.[3][4][5][6]
Understanding the formation and fate of TMPA is essential for a complete toxicological and
pharmacological assessment of mescaline.

Metabolism of Mescaline to 3,4,5-
Trimethoxyphenylacetic Acid

The primary metabolic pathway for mescaline in humans is oxidative deamination, which leads
to the formation of TMPA.[3][4][5][6] This biotransformation is a significant route of elimination
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for mescaline. While the specific enzymes involved in the deamination of mescaline are not
definitively established, it is a key step in its detoxification and excretion.[1] In addition to
oxidative deamination, other minor metabolic routes for mescaline include N-acetylation and O-
demethylation.[1][4][7] However, TMPA remains the most prominent metabolite in terms of
quantity.[1][3] Studies have shown that TMPA itself is inactive and does not produce the
psychoactive effects associated with mescaline.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
Phone: (601) 213-4426
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